N-(4-methoxybenzyl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]propanamide
• InChI: InChI=1S/C18H21NO3/c1-21-16-8-3-14(4-9-16)7-12-18(20)19-13-15-5-10-17(22-2)11-6-15/h3-6,8-11H,7,12-13H2,1-2H3,(H,19,20)
• InChI Key: YZKJDYQNSSCIAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

“N-(4-methoxybenzyl)-3-(4-methoxyphenyl)propanamide” is a compound that contains two methoxyphenyl groups, which are aromatic rings with a methoxy group (-OCH3) attached, and a propanamide group, which is a three-carbon chain with an amide group (-CONH2) at one end.

Molecular Structure Analysis

The molecular structure of this compound would include two aromatic rings, each with a methoxy group, and a three-carbon chain with an amide group. The presence of the aromatic rings and the amide group could result in interesting chemical properties, such as the ability to participate in pi stacking and hydrogen bonding.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and boiling/melting points.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors in the body .

Mode of Action

It’s likely that the compound interacts with its targets, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound .

Result of Action

Similar compounds have been known to induce various cellular responses .

Safety and Hazards

Without specific safety data, it’s hard to say what the hazards associated with this compound might be. As with any chemical, it should be handled with appropriate safety precautions to prevent exposure and ingestion.

Future Directions

The study of new compounds is always an exciting area of research in chemistry. This compound, with its combination of aromatic rings and an amide group, could potentially have interesting chemical properties that could be explored in future studies.